Cas no 88475-62-1 (Benzenamine, tribromo-3-nitro-)

• Product Name: Benzenamine, tribromo-3-nitro-
• CAS No: 88475-62-1
• MF: C₆H₃Br₃N₂O₂
• MW: 374.812218904495
• CID: 631322
• PubChem ID: 19825124
• Update Time: 2025-04-19

Benzenamine, tribromo-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, tribromo-3-nitro-
• 2,4,5-tribromo-3-nitroaniline
• 88475-62-1
• DTXSID10600353

• Inchi： 1S/C6H3Br3N2O2/c7-2-1-3(10)5(9)6(4(2)8)11(12)13/h1H,10H2
• InChI Key： PUJZZPAZNBRLIC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1[N+](=O)[O-])Br)Br)N

Computed Properties

• Exact Mass: 373.77242g/mol
• Monoisotopic Mass: 371.77447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų